Cas no 1820748-83-1 (Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate)

• Product Name: Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate
• CAS No: 1820748-83-1
• CID: 4619603
• Update Time: 2025-10-28

Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate

• SMILES： O=C(OCC)/C(C1=C(F)C=CC=C1Br)=N/N

Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate Security Information

• Storage Condition：(BD461656)

Additional information on Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate

Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate: A Comprehensive Overview

Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate, with the CAS number 1820748-83-1, is a compound of significant interest in the field of organic chemistry. This compound, often referred to as Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate, has garnered attention due to its unique structural properties and potential applications in various chemical reactions. The molecule features a hydrazine derivative core, which is a key functional group in many synthetic processes.

Recent studies have highlighted the importance of hydrazine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate has been explored for its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The presence of bromo and fluoro substituents on the aromatic ring adds to the compound's versatility, enabling it to participate in a variety of substitution and condensation reactions.

The synthesis of Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate typically involves a multi-step process, starting with the preparation of the hydrazine derivative. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles. The use of bromine and fluorine substituents not only influences the reactivity but also plays a crucial role in determining the compound's stability under various reaction conditions.

One of the most promising applications of this compound lies in its ability to act as a precursor for more complex molecules. For instance, it has been employed in the synthesis of imidazoles, which are known for their anti-inflammatory and antifungal properties. Additionally, its role in forming pyridines and other nitrogen-containing heterocycles has been extensively documented in recent literature.

From an analytical standpoint, Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate has been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular structure, confirming the presence of key functional groups and their spatial arrangement. The compound's solubility properties have also been investigated, making it suitable for use in both organic and aqueous reaction media.

In terms of environmental impact, there is growing interest in understanding how compounds like Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate behave under biodegradation conditions. Preliminary studies suggest that while it is stable under normal storage conditions, it undergoes controlled degradation under specific environmental stimuli, reducing its potential ecological footprint.

Looking ahead, researchers are exploring new avenues for utilizing this compound in drug discovery programs. Its ability to form bioisosteric replacements for existing drug molecules could lead to the development of more potent and selective therapeutic agents. Furthermore, advancements in computational chemistry are enabling scientists to predict its interactions with biological targets more accurately, facilitating rational drug design.

In conclusion, Ethyl 2-(2-bromo-6-fluorophenyl)-2-hydrazinylideneacetate is a versatile compound with a wide range of applications across different branches of chemistry. Its unique structure and reactivity make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.